3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C15H17NO2/c1-11-4-3-5-13(10-11)16-15(17)9-8-14-7-6-12(2)18-14/h3-7,10H,8-9H2,1-2H3,(H,16,17)
• InChI Key: PKIVXMMONOZENW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCC2=CC=C(O2)C

Description

3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide is an organic compound that features a furan ring substituted with a methyl group and a propanamide group attached to a methylphenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide typically involves the reaction of 5-methylfuran-2-carboxylic acid with 3-methylphenylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The amide group can be reduced to form amines.

Substitution: The methyl groups can be substituted with other functional groups through electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., hydroxide ions, amines) are employed under appropriate conditions.

Major Products Formed

Oxidation: Furanones and other oxygenated derivatives.

Reduction: Amines and related compounds.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-(5-methylfuran-2-yl)-N-(4-methylphenyl)propanamide
• 3-(5-methylfuran-2-yl)-N-(2-methylphenyl)propanamide
• 3-(5-methylfuran-2-yl)-N-(3-chlorophenyl)propanamide

Uniqueness

3-(5-methylfuran-2-yl)-N-(3-methylphenyl)propanamide is unique due to its specific substitution pattern on the furan and phenyl rings, which can influence its chemical reactivity and biological activity. The presence of the methyl groups can affect the compound’s steric and electronic properties, making it distinct from other similar compounds.